molecular formula C10H7ClF3NO3S B14043703 1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one

1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one

Cat. No.: B14043703
M. Wt: 313.68 g/mol
InChI Key: FVGDIHOWKYYLNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one is a halogenated propan-2-one derivative featuring a substituted phenyl ring at the ketone position. The phenyl ring is substituted with a nitro group (-NO₂) at the para position and a trifluoromethylthio (-SCF₃) group at the ortho position.

Properties

Molecular Formula

C10H7ClF3NO3S

Molecular Weight

313.68 g/mol

IUPAC Name

1-chloro-1-[4-nitro-2-(trifluoromethylsulfanyl)phenyl]propan-2-one

InChI

InChI=1S/C10H7ClF3NO3S/c1-5(16)9(11)7-3-2-6(15(17)18)4-8(7)19-10(12,13)14/h2-4,9H,1H3

InChI Key

FVGDIHOWKYYLNO-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C1=C(C=C(C=C1)[N+](=O)[O-])SC(F)(F)F)Cl

Origin of Product

United States

Preparation Methods

The synthesis of 1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one typically involves multi-step organic reactionsThe final step involves the formation of the propan-2-one moiety through a Friedel-Crafts acylation reaction . Industrial production methods may vary, but they generally follow similar principles, often optimized for yield and purity.

Chemical Reactions Analysis

1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one undergoes various types of chemical reactions, including:

Scientific Research Applications

1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound’s derivatives are studied for their potential biological activities.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The trifluoromethylthio group enhances the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural similarities with 1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one, differing primarily in substituent groups, positions, or functional moieties. Key comparisons are summarized in Table 1.

Table 1: Structural and Functional Comparison of Analogous Propan-2-one Derivatives

Compound Name Substituents/Functional Groups Molecular Weight (g/mol) Key Features References
1-Chloro-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-2-one 4-NO₂, 2-SCF₃ Not reported Electron-withdrawing groups enhance electrophilicity; potential for heterocycle synthesis.
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one 4-OCH₃, hydrazinylidene 196.63 Hydrogen bonding (N–H⋯O) stabilizes crystal packing; used in pyrazole synthesis.
1-Chloro-1-(2-chloro-4-(trifluoromethylthio)phenyl)propan-2-one 2-Cl, 4-SCF₃ 303.13 (C₁₀H₇Cl₂F₃OS) Steric hindrance from 2-Cl may reduce reactivity compared to nitro-substituted analogs.
1-Chloro-1-[(Z)-2-phenylhydrazin-1-ylidene]propan-2-one Phenylhydrazinylidene 196.63 Planar structure with extended conjugation; forms chains via N–H⋯O bonds.
1-(3-(Trifluoromethyl)phenyl)propan-2-one 3-CF₃ Not reported Trifluoromethyl group increases lipophilicity; intermediate in fenfluramine synthesis.

Electronic and Steric Effects

  • Electron-Withdrawing vs. Electron-Donating Groups: The nitro (-NO₂) and trifluoromethylthio (-SCF₃) groups in the target compound are strongly electron-withdrawing, enhancing the electrophilicity of the ketone carbonyl group compared to analogs with electron-donating substituents like methoxy (-OCH₃) . This difference impacts reactivity in nucleophilic addition or cyclization reactions. Example: The 4-methoxy analog (1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one) exhibits weaker electrophilicity, favoring hydrogen-bonded crystal packing over rapid chemical transformations .
  • In contrast, the target compound’s 4-nitro group is para to the trifluoromethylthio group, minimizing steric clashes.

Crystallographic and Hydrogen-Bonding Behavior

  • Hydrazinylidene Derivatives :
    Compounds like 1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one form planar structures with intermolecular N–H⋯O hydrogen bonds, creating stable chains in the crystal lattice . The absence of a hydrazinylidene group in the target compound may reduce such interactions, favoring alternative packing modes.

  • Trifluoromethylthio-Substituted Analogs : The trifluoromethylthio group’s high electronegativity and bulkiness influence both electronic distribution and molecular packing. For instance, 1-Chloro-1-(2-chloro-4-(trifluoromethylthio)phenyl)propan-2-one likely exhibits distinct bond angles and torsional strain compared to the target compound due to substituent positioning .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.